2-(4-Acetylphenyl)-6-methylbenzoic acid, 95%

• IUPAC Name: 2-(4-acetylphenyl)-6-methylbenzoic acid
• InChI: InChI=1S/C16H14O3/c1-10-4-3-5-14(15(10)16(18)19)13-8-6-12(7-9-13)11(2)17/h3-9H,1-2H3,(H,18,19)
• InChI Key: YUDJDFMAMNQQTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=CC=C(C=C2)C(=O)C)C(=O)O
• Molecular Formula: C16H14O3
• DSSTOX Substance ID: DTXSID90689762
• Molecular Weight: 254.28 g/mol
• CAS RN: 1261922-42-2

Description

2-(4-Acetylphenyl)-6-methylbenzoic acid, 95% (2-APM-95) is a synthetic compound with a wide range of applications in scientific research. It is a white crystalline solid with a melting point of about 130-132°C and a boiling point of about 180-181°C. It is soluble in water, alcohol, and chloroform, and is widely used in the synthesis of organic compounds.

Scientific Research Applications

2-(4-Acetylphenyl)-6-methylbenzoic acid, 95% is widely used in scientific research, particularly in the field of organic synthesis. It is used as a starting material for the synthesis of various organic compounds, including pharmaceuticals, pesticides, dyes, and other specialty chemicals. It is also used as a reagent in the synthesis of various heterocyclic compounds. In addition, it is used as a catalyst in the synthesis of polymers, and as a stabilizer in the manufacture of plastics.

Mechanism of Action

2-(4-Acetylphenyl)-6-methylbenzoic acid, 95% is a potent inhibitor of several enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and phospholipase A2 (PLA2). It also has anti-inflammatory, analgesic, and antipyretic properties. It has been shown to inhibit the production of prostaglandins and leukotrienes, which are involved in inflammation and pain.
Biochemical and Physiological Effects
2-(4-Acetylphenyl)-6-methylbenzoic acid, 95% has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, as well as the production of nitric oxide. It has also been shown to inhibit the production of arachidonic acid and its metabolites, which are involved in inflammatory processes. In addition, it has been shown to have anti-oxidant and anti-apoptotic effects.

Advantages and Limitations for Lab Experiments

2-(4-Acetylphenyl)-6-methylbenzoic acid, 95% is a versatile compound with a wide range of applications in scientific research. Its advantages include its low cost, easy availability, and stability in aqueous solution. It is also relatively non-toxic and has few side effects. However, it is not soluble in organic solvents and has a relatively low solubility in water.

Future Directions

Future research on 2-(4-Acetylphenyl)-6-methylbenzoic acid, 95% may focus on further exploring its biochemical and physiological effects, as well as its potential applications in the synthesis of organic compounds. In addition, further research may investigate the potential use of 2-(4-Acetylphenyl)-6-methylbenzoic acid, 95% as a therapeutic agent for the treatment of various diseases. Finally, further research may investigate the potential of 2-(4-Acetylphenyl)-6-methylbenzoic acid, 95% as an industrial catalyst or stabilizer.

Synthesis Methods

The synthesis of 2-(4-Acetylphenyl)-6-methylbenzoic acid, 95% is relatively simple. It is prepared by the reaction of 4-acetylphenol and 6-methylbenzoic acid in aqueous solution, followed by recrystallization from ethanol or methanol. The reaction is carried out at a temperature of about 80-90°C for about 15-20 minutes. The product is then filtered, washed with aqueous sodium hydroxide solution, and dried.